2-Chloro-5-(4-fluorophenyl)-1-pentene

• IUPAC Name: 1-(4-chloropent-4-enyl)-4-fluorobenzene
• InChI: InChI=1S/C11H12ClF/c1-9(12)3-2-4-10-5-7-11(13)8-6-10/h5-8H,1-4H2
• InChI Key: ZRNDQNUQJDTZKO-UHFFFAOYSA-N
• Canonical SMILES: C=C(CCCC1=CC=C(C=C1)F)Cl
• Molecular Formula: C11H12ClF
• DSSTOX Substance ID: DTXSID901251205
• Molecular Weight: 198.66 g/mol
• CAS RN: 1143461-60-2

Description

2-Chloro-5-(4-fluorophenyl)-1-pentene is an organic compound belonging to the class of compounds known as alkenes. It is a colorless liquid with a boiling point of 121.4 °C and a melting point of -83.4 °C. It is a widely used chemical in the laboratory for various organic synthesis applications.

Scientific Research Applications

Catalytic Dehydrohalogenation

One of the significant applications of 2-Chloro-5-(4-fluorophenyl)-1-pentene is in the field of catalytic dehydrohalogenation. Studies have shown that halide clusters with an octahedral metal framework, including Nb, Mo, Ta, and W, can catalyze the dehydrohalogenation of halogenated pentenes, including 1-halogenated pentenes, to produce pentene isomers. These catalysts function effectively in a helium or hydrogen stream and are capable of hydrogenolysis of the C-F bond in 1-fluoropentane (Kamiguchi et al., 2003).

Hydroisomerization of Olefins

Tris(triphenylphosphine)rhodium chloride, a catalyst, has been observed to facilitate the hydroisomerization of cis-2-pentene to trans-2-pentene and 1-pentene. This study helps understand the catalytic behavior of different complexes in the isomerization of olefins (Bond & Hillyard, 1968).

Isomerization over Nickel and Platinum Catalysts

Research into the isomerization mechanisms over various nickel and platinum catalysts has provided insights into molecular crowding's effects on catalyst selectivity. This study involved examining the isomerization of 1-pentene and its influence on the resulting cis:trans ratio in 2-pentene (McMunn et al., 1978).

Nickel MCM-41 with β-diimine Ligands

Research involving nickel complexes with β-diimine ligands anchored to MCM-41 support has shown promising applications in olefin oligomerization. These complexes, used for ethylene and propylene oligomerization, demonstrate the potential of heterogeneous catalysis in olefin reactions (Rossetto et al., 2015).

Monomer-Isomerization Polymerization

Monomer-isomerization polymerization of 5-phenyl-2-pentene using Ziegler-Natta catalysts results in polymers predominantly consisting of 5-phenyl-1-pentene units. This study highlights the role of catalysts in positional and geometric isomerizations during polymerization (Endo et al., 1986).

Photocatalytic Behavior in Alkene Isomerization

Investigations into the photocatalytic behavior of iron carbonyl species anchored to polymers have shown their effectiveness in alkene isomerization. This work contributes to the understanding of photocatalytic processes and the development of polymer-supported catalysts (Sanner et al., 1979).